Ethyl 3-[(1,3-benzodioxol-5-ylcarbonyl)amino]benzoate
Ethyl 3-[(1,3-benzodioxol-5-ylcarbonyl)amino]benzoate
Brand Name:
Vulcanchem
CAS No.:
349441-07-2
VCID:
VC0473295
InChI:
InChI=1S/C17H15NO5/c1-2-21-17(20)12-4-3-5-13(8-12)18-16(19)11-6-7-14-15(9-11)23-10-22-14/h3-9H,2,10H2,1H3,(H,18,19)
SMILES:
CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(C=C2)OCO3
Molecular Formula:
C17H15NO5
Molecular Weight:
313.3g/mol
Ethyl 3-[(1,3-benzodioxol-5-ylcarbonyl)amino]benzoate
CAS No.: 349441-07-2
Main Products
VCID: VC0473295
Molecular Formula: C17H15NO5
Molecular Weight: 313.3g/mol
![Ethyl 3-[(1,3-benzodioxol-5-ylcarbonyl)amino]benzoate - 349441-07-2](/images/no_structure.jpg)
| CAS No. | 349441-07-2 |
|---|---|
| Product Name | Ethyl 3-[(1,3-benzodioxol-5-ylcarbonyl)amino]benzoate |
| Molecular Formula | C17H15NO5 |
| Molecular Weight | 313.3g/mol |
| IUPAC Name | ethyl 3-(1,3-benzodioxole-5-carbonylamino)benzoate |
| Standard InChI | InChI=1S/C17H15NO5/c1-2-21-17(20)12-4-3-5-13(8-12)18-16(19)11-6-7-14-15(9-11)23-10-22-14/h3-9H,2,10H2,1H3,(H,18,19) |
| Standard InChIKey | IAQBGUXRXJBWLQ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | CCOC(=O)C1=CC(=CC=C1)NC(=O)C2=CC3=C(C=C2)OCO3 |
| Solubility | 2.7 [ug/mL] |
| PubChem Compound | 670756 |
| Last Modified | Nov 11 2021 |
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